
Personal protective equipment for handling cis-
1,4-Diacetoxy-2-butene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1,4-Diacetoxy-2-butene

Cat. No.: B1582018 Get Quote

Essential Safety and Handling Guide for cis-1,4-
Diacetoxy-2-butene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with cis-1,4-Diacetoxy-2-butene. The

following procedures are designed to ensure the safe handling of this chemical and to minimize

risks in the laboratory environment.

Chemical Identifier:

Name: cis-1,4-Diacetoxy-2-butene

Synonyms: cis-2-Butene-1,4-diol diacetate

CAS Number: 25260-60-0

Molecular Formula: C8H12O4[1]

Molecular Weight: 172.18 g/mol [1]

Hazard Identification and Precautionary Statements
cis-1,4-Diacetoxy-2-butene is classified as a skin irritant.[1] It is crucial to handle this

compound with care and to adhere to the recommended safety protocols.
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Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling cis-1,4-Diacetoxy-2-
butene to prevent exposure and ensure personal safety.
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PPE Category Specification

Eye Protection

Goggles compliant with European standard EN

166 or NIOSH-approved safety glasses with

side-shields.[1][2]

Hand Protection

Protective gloves, such as nitrile rubber. It is

important to inspect gloves before use and to

observe the breakthrough time and permeability

data provided by the glove supplier.[1]

Skin and Body

Long-sleeved clothing or a lab coat to prevent

skin contact.[1] For larger scale operations or in

case of a spill, fire/flame resistant and

impervious clothing is recommended.[2]

Respiratory

Under normal laboratory use with adequate

ventilation, no respiratory protection is typically

required.[1] For large-scale use, in

emergencies, or if ventilation is inadequate, a

NIOSH/MSHA or European Standard EN 136

approved respirator with an organic vapor filter

(Type A Brown, conforming to EN14387) should

be used.[1]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is essential for maintaining the stability

of the chemical and the safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]

Avoid contact with skin and eyes.[2]
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Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition sources.[2]

Wash hands thoroughly after handling the substance.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials, such as oxidizing agents.[3]

The storage class is 10: Combustible liquids.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Emergency Situation First-Aid Measures

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][2] If skin

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, have them drink one or two glasses

of water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Spill

Ensure adequate ventilation and remove all

sources of ignition.[2] Absorb the spill with an

inert absorbent material (e.g., sand, earth,

vermiculite) and collect it in a suitable, closed

container for disposal.[1][3]

Disposal Plan
Proper disposal of cis-1,4-Diacetoxy-2-butene and any contaminated materials is crucial to

prevent environmental contamination and to comply with regulations.

Chemical Disposal: Dispose of the chemical in accordance with federal, state, and local

regulations. Do not allow the product to enter drains or waterways.[3] The chemical should

be disposed of as hazardous waste.
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Contaminated Material: Any materials, such as gloves, absorbent pads, and containers that

have come into contact with cis-1,4-Diacetoxy-2-butene should be treated as hazardous

waste and disposed of in a sealed, labeled container.

Container Disposal: Dispose of the original container as unused product in accordance with

regulations.[3]

Experimental Protocol: Standard Handling
Procedure
This protocol outlines the step-by-step process for safely handling cis-1,4-Diacetoxy-2-butene
in a laboratory setting.

Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Verify that the safety shower and eyewash station are accessible and operational.

Gather all necessary materials, including the chemical, solvents, glassware, and spill

containment supplies.

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

Handling the Chemical:

Carefully open the container of cis-1,4-Diacetoxy-2-butene inside the chemical fume

hood.

Use a clean, dry pipette or syringe to transfer the required amount of the liquid.

Avoid splashing or generating aerosols.

Close the container tightly immediately after use.

Post-Handling:
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Clean any contaminated surfaces with an appropriate solvent and then with soap and

water.

Dispose of all contaminated waste in the designated hazardous waste container.

Carefully remove PPE, avoiding self-contamination. Dispose of gloves and any other

disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Workflow for Handling cis-1,4-Diacetoxy-2-butene
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Workflow for Handling cis-1,4-Diacetoxy-2-butene

1. Preparation

2. Chemical Handling (in Fume Hood)

3. Post-Handling Emergency Procedures

Verify Safety Equipment
(Fume Hood, Eyewash, Shower)

Gather Materials

Don Personal Protective Equipment (PPE)

Open Chemical Container

Proceed to Handling

Transfer Chemical

Spill or Exposure Occurs

If Emergency

Close Container If Emergency

Clean Work Area

Proceed to Post-Handling If Emergency

Dispose of Contaminated Waste

Remove PPE

Wash Hands Thoroughly

Follow First-Aid Measures

Notify Supervisor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of cis-1,4-Diacetoxy-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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